brinzolamide

• CAS No.: 138890-50-3
• Product Name: brinzolamide
• Molecular Formula: C12H21N3O5S3
• Molecular Weight: 383.5 g/mol
• IUPAC Name: (4R)-4-(ethylamino)-2-(3-methoxypropyl)-1,1-dioxo-3,4-dihydrothieno[3,2-e]thiazine-6-sulfonamide
• Standard InChI: InChI=1S/C12H21N3O5S3/c1-3-14-10-8-15(5-4-6-20-2)23(18,19)12-9(10)7-11(21-12)22(13,16)17/h7,10,14H,3-6,8H2,1-2H3,(H2,13,16,17)/t10-/m0/s1
• Standard InChIKey: HCRKCZRJWPKOAR-JTQLQIEISA-N
• Isomeric SMILES: CCN[C@H]1CN(S(=O)(=O)C2=C1C=C(S2)S(=O)(=O)N)CCCOC
• SMILES: CCNC1CN(S(=O)(=O)C2=C1C=C(S2)S(=O)(=O)N)CCCOC
• Canonical SMILES: CCNC1CN(S(=O)(=O)C2=C1C=C(S2)S(=O)(=O)N)CCCOC
• Melting Point: 131 °C; 131°C
• Physical Description: Solid
• Description: Brinzolamide is a sulfonamide and carbonic anhydrase inhibitor with specific affinity for carbonic anhydrase II. Following topical ocular administration, brinzolamide inhibits carbonic anhydrase II, an enzyme that is responsible for the movement of sodium and fluid transport in the eye. This inhibition leads to a decrease in aqueous humor secretion, probably by slowing the formation of bicarbonate ions, and results in a reduction in intraocular pressure. Brinzolamide is used to treat increased pressure in the eye caused by open-angle glaucoma.; Brinzolamide, also known as azopt, belongs to the class of organic compounds known as thienothiazines. These are heterocyclic compounds containing a thiophene ring fused to a thiazine. Thiophene is 5-membered ring consisting of four carbon atoms and one sulfur atom. Thiazine is a 6-membered ring consisting of four carbon, one nitrogen and one sulfur atoms. Brinzolamide is a drug which is used for the treatment of elevated intraocular pressure in patients with ocular hypertension or open-angle glaucoma. Brinzolamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Brinzolamide has been detected in multiple biofluids, such as urine and blood. Within the cell, brinzolamide is primarily located in the cytoplasm and membrane (predicted from logP). Brinzolamide can be converted into 3, 4-didehydro-N(4)-deethylbrinzolamide.; Brinzolamide is a sulfonamide and a thienothiazine. It has a role as an antiglaucoma drug and an EC 4.2.1.1 (carbonic anhydrase) inhibitor.
• Solubility: 7.13e-01 g/L
• Synonyms: (R)-4-(ethylamino)-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno(3,2-E)-1,2-thiazine-6-sulfonamide 1,1-dioxide; Azopt; brinzolamide
• PubChem Compound: 68844
• Last Modified: Nov 11 2021